Cas no 1594500-78-3 (N,N-dimethyl-2-sulfamoylpropanamide)

• Product Name: N,N-dimethyl-2-sulfamoylpropanamide
• CAS No: 1594500-78-3
• MF: C₅H₁₂N₂O₃S
• MW: 180.225379943848
• CID: 5245240
• PubChem ID: 114763875
• Update Time: 2026-03-08

N,N-dimethyl-2-sulfamoylpropanamide Chemical and Physical Properties

Names and Identifiers

• CID 114763875
• Propanamide, 2-(aminosulfonyl)-N,N-dimethyl-
• N,N-dimethyl-2-sulfamoylpropanamide

• Inchi： 1S/C5H12N2O3S/c1-4(11(6,9)10)5(8)7(2)3/h4H,1-3H3,(H2,6,9,10)
• InChI Key： BZTCIPKRHZGUQA-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C(S(N)(=O)=O)C

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 338.5±44.0 °C(Predicted)
• pka: 9.70±0.60(Predicted)

Additional information on N,N-dimethyl-2-sulfamoylpropanamide

Introduction to N,N-dimethyl-2-sulfamoylpropanamide (CAS No. 1594500-78-3)

N,N-dimethyl-2-sulfamoylpropanamide, a compound with the chemical formula C₅H₁₁NO₃S, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1594500-78-3, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both sulfamoyl and dimethylamino groups makes it a versatile intermediate in synthesizing various pharmacologically active agents.

The sulfamoyl group (-SO₂NH₂) is a crucial functional moiety that imparts reactivity and specificity to the molecule. It is well-known for its role in forming hydrogen bonds, which can enhance binding affinity in biological systems. In contrast, the dimethylamino group (-N(CH₃)��) contributes to the compound's basicity and can influence its solubility and metabolic stability. These characteristics make N,N-dimethyl-2-sulfamoylpropanamide a valuable building block for designing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of sulfamoyl derivatives in drug discovery. These compounds have been explored for their potential in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. For instance, sulfamoyl-containing molecules have shown promise as kinase inhibitors, which are critical in targeting abnormal cell growth. The structural flexibility of N,N-dimethyl-2-sulfamoylpropanamide allows for modifications that can fine-tune its pharmacokinetic properties, making it an attractive candidate for further development.

In the realm of bioorganic chemistry, the synthesis of N,N-dimethyl-2-sulfamoylpropanamide involves multi-step reactions that require precise control over reaction conditions. The sulfamoylation process typically involves the reaction of 2-chloropropanamide with sodium bisulfite followed by methylation to introduce the dimethylamino group. This synthetic route has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. The use of advanced catalytic systems has further improved the efficiency of these transformations, reducing the environmental impact and cost of production.

The biological activity of N,N-dimethyl-2-sulfamoylpropanamide has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of biological pathways relevant to human health. For example, research indicates that this compound can interact with specific proteins involved in cell signaling, potentially leading to therapeutic benefits. Additionally, its ability to cross cell membranes suggests that it may be suitable for oral administration, which would enhance patient compliance.

One of the most exciting areas of research involving N,N-dimethyl-2-sulfamoylpropanamide is its application in targeted drug delivery systems. By incorporating this compound into nanoparticles or liposomes, researchers aim to improve drug solubility and target specificity. These advancements could lead to more effective treatments with fewer side effects. Furthermore, the compound's stability under various conditions makes it a promising candidate for formulation into sustained-release formulations, which could extend the duration of action and reduce dosing frequency.

The role of computational chemistry in understanding the behavior of N,N-dimethyl-2-sulfamoylpropanamide cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and metabolic pathways, guiding the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The future prospects for N,N-dimethyl-2-sulfamoylpropanamide are promising as ongoing research continues to uncover new applications. Collaborative efforts between academia and industry are essential to translate these findings into clinical reality. As our understanding of biological systems grows, so does the potential for this compound to contribute to innovative therapies. The development of new synthetic methodologies and analytical techniques will further enhance our ability to harness its full potential.

In conclusion, N,N-dimethyl-2-sulfamoylpropanamide (CAS No. 1594500-78-3) is a multifaceted compound with significant implications for pharmaceutical science. Its unique structural features and biological activity make it a valuable tool for drug development. With continued research and innovation, this molecule is poised to play a crucial role in addressing some of today's most pressing medical challenges.